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Compound of Interest

Compound Name: Trimethylhydrazine

Cat. No.: B156840 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular weight and density of

trimethylhydrazine, a reactive chemical intermediate used in organic synthesis and

pharmaceutical manufacturing. It includes tabulated physicochemical data, detailed

experimental protocols for the determination of these properties, and a workflow diagram

illustrating the characterization process.

Physicochemical Data of Trimethylhydrazine
Trimethylhydrazine is a colorless, flammable liquid.[1] The most commonly referenced isomer

is 1,1,2-trimethylhydrazine (CAS Registry Number: 1741-01-1).[2][3] Data for this and related

compounds are summarized below for clarity and comparative analysis.

Table 1: Molecular Weight of Trimethylhydrazine and
Derivatives
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Compound
Name

CAS Number
Molecular
Formula

Molecular
Weight ( g/mol
)

Source

1,1,2-

Trimethylhydrazi

ne

1741-01-1 C₃H₁₀N₂ 74.12 [1]

1,1,2-

Trimethylhydrazi

ne

1741-01-1 C₃H₁₀N₂ 74.13 [2][4]

1,1,2-

Trimethylhydrazi

ne

1741-01-1 C₃H₁₀N₂ 74.1249 [3]

1,1,2-

Trimethylhydrazi

ne

dihydrochloride

339539-94-5 C₃H₁₂Cl₂N₂ 147.05 [5]

Trimethylhydrazi

ne hydrochloride
60597-20-8 C₃H₁₁ClN₂ 110.58 [6]

1,1,1-

Trimethylhydrazi

nium iodide

3288-80-0 C₃H₁₁IN₂ 202.04 [7][8][9]

Table 2: Density of 1,1,2-Trimethylhydrazine
Density (g/cm³) Conditions Source

0.8648 (estimate) Not Specified [1]

0.787 Not Specified

0.814 18 °C [10]

Note: Discrepancies in reported values can arise from different experimental conditions, purity

of the sample, and whether the value is experimental or an estimate.
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Experimental Protocols
Accurate determination of molecular weight and density is critical for substance identification,

quality control, and process development. The following are standard methodologies for these

measurements.

Determination of Molecular Weight via Mass
Spectrometry
Mass spectrometry is the definitive method for determining the molecular weight of a

compound with high accuracy and precision.[7]

Principle: This technique measures the mass-to-charge ratio (m/z) of ionized molecules.[11] A

molecule is ionized, and the resulting ion is accelerated through a magnetic or electric field.

The path of the ion is dependent on its m/z ratio, allowing for precise mass determination. The

peak with the highest m/z value, excluding isotope peaks, generally corresponds to the

molecular ion, from which the molecular weight is determined.[12]

Detailed Methodology (Electron Ionization - EI-MS):

Sample Introduction: A small, pure sample of liquid trimethylhydrazine is injected into the

instrument, where it is vaporized under a high vacuum.

Ionization: The gaseous molecules are bombarded with a high-energy electron beam

(typically 70 eV). This process ejects an electron from the molecule, forming a positively

charged radical cation known as the molecular ion (M⁺•).

Acceleration: The newly formed ions are accelerated by an electric field, ensuring they all

have the same kinetic energy.

Deflection/Analysis: The accelerated ions travel through a magnetic field, which deflects

them. The degree of deflection is inversely proportional to the ion's mass-to-charge ratio.

Lighter ions are deflected more than heavier ones.

Detection: An electron multiplier or Faraday cup detects the ions. The detector measures the

abundance of ions at each m/z value.
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Data Analysis: The resulting mass spectrum plots ion abundance versus m/z. The molecular

weight is determined from the m/z value of the molecular ion peak. High-resolution mass

spectrometry can provide a molecular formula by measuring the mass with enough precision

to distinguish between compounds with the same nominal mass.[12]

Determination of Density
The density of a liquid can be determined with high precision using several established

methods.

Principle: This gravimetric method provides a very precise determination of density by

measuring the mass of a known, precise volume of the liquid. A pycnometer is a glass flask

with a specific, calibrated volume.[13]

Detailed Methodology:

Preparation: Clean and thoroughly dry the pycnometer and its ground glass stopper.

Mass of Empty Pycnometer: Accurately weigh the empty, dry pycnometer (m₀) using an

analytical balance.

Calibration with a Reference Liquid (e.g., Distilled Water):

Fill the pycnometer with distilled water of a known temperature.

Insert the stopper, allowing excess water to exit through the capillary hole to ensure the

volume is exact.

Carefully dry the exterior of the pycnometer.

Weigh the water-filled pycnometer (m₁).

Record the temperature of the water to use the correct reference density (ρ_water).

The volume of the pycnometer (V) is calculated as: V = (m₁ - m₀) / ρ_water.

Measurement of Trimethylhydrazine:
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Empty, clean, and dry the pycnometer.

Fill the pycnometer with trimethylhydrazine, ensuring the temperature is controlled and

recorded.

Insert the stopper, wipe the exterior dry, and weigh the filled pycnometer (m₂).

Calculation: The density of trimethylhydrazine (ρ_sample) is calculated using the formula:

ρ_sample = (m₂ - m₀) / V

Principle: This modern, automated technique measures the density of a liquid based on

changes in the oscillation frequency of a U-shaped tube when it is filled with the sample.[1] The

principle relies on a mass-spring model.[1]

Detailed Methodology:

Instrument Calibration: The instrument is first calibrated using two standards of precisely

known densities, often dry air and ultrapure water. This calibration determines the instrument

constants.

Sample Injection: A small volume of the trimethylhydrazine sample is injected into the

clean, dry borosilicate glass U-tube.[1] Care must be taken to avoid introducing air bubbles.

Measurement: The U-tube, containing the sample, is electronically excited (typically by a

piezoelectric element) to oscillate at its natural resonant frequency.[1][8]

Frequency Detection: An optical sensor precisely measures the period of oscillation. The

oscillation period is directly related to the total mass of the tube and its contents.

Density Calculation: The instrument's software automatically calculates the density of the

sample based on its measured oscillation period relative to the calibration standards. The

relationship is typically expressed as ρ = Aτ² - B, where τ is the oscillation period and A and

B are the instrument constants.[1]

Mandatory Visualization
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The following diagram illustrates the logical workflow for the physicochemical characterization

of a chemical substance like trimethylhydrazine.

Workflow for characterizing a chemical substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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